Cas no 1799972-11-4 (1-Naphthalenamine, N-[4-(9-phenanthrenyl)phenyl]-)

1-Naphthalenamine, N-[4-(9-phenanthrenyl)phenyl]- is a polycyclic aromatic amine compound featuring a naphthalene core linked to a phenanthrene-substituted phenyl group via an amine bridge. This structure imparts unique electronic and photophysical properties, making it valuable in organic electronic applications such as OLEDs (organic light-emitting diodes) and photovoltaic devices. The extended π-conjugation system enhances charge transport efficiency and luminescent characteristics. Its rigid, planar architecture contributes to thermal stability and high quantum yield, suitable for optoelectronic materials. The compound's synthetic versatility allows for further functionalization, enabling fine-tuning of optical and electronic behaviors for advanced material research. It is typically handled under controlled conditions due to its sensitivity to oxidation.
1-Naphthalenamine, N-[4-(9-phenanthrenyl)phenyl]- structure
1799972-11-4 structure
Product Name:1-Naphthalenamine, N-[4-(9-phenanthrenyl)phenyl]-
CAS No:1799972-11-4
MF:C30H21N
MW:395.494447469711
CID:4735860
PubChem ID:121329680
Update Time:2025-07-02

1-Naphthalenamine, N-[4-(9-phenanthrenyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenamine, N-[4-(9-phenanthrenyl)phenyl]-
    • G65652
    • 1799972-11-4
    • N-[4-(phenanthren-9-yl)phenyl]naphthalene-1-amine
    • N-[4-(9-phenanthrenyl)phenyl]-1-naphthalenamine
    • SCHEMBL17742486
    • N-(4-(Phenanthren-9-yl)phenyl)naphthalen-1-amine
    • N-[4-(phenanthren-9-yl)phenyl]naphthalen-1-amine
    • Inchi: 1S/C30H21N/c1-4-12-26-21(8-1)10-7-15-30(26)31-24-18-16-22(17-19-24)29-20-23-9-2-3-11-25(23)27-13-5-6-14-28(27)29/h1-20,31H
    • InChI Key: FXMSUQRPTQFGHB-UHFFFAOYSA-N
    • SMILES: C1(NC2=CC=C(C3=CC4C(C5C3=CC=CC=5)=CC=CC=4)C=C2)=C2C(C=CC=C2)=CC=C1

Computed Properties

  • Exact Mass: 395.167399674g/mol
  • Monoisotopic Mass: 395.167399674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 3
  • Complexity: 577
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.8
  • Topological Polar Surface Area: 12Ų

1-Naphthalenamine, N-[4-(9-phenanthrenyl)phenyl]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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1P021NO5-250mg
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Additional information on 1-Naphthalenamine, N-[4-(9-phenanthrenyl)phenyl]-

Research Brief on 1-Naphthalenamine, N-[4-(9-phenanthrenyl)phenyl]- (CAS: 1799972-11-4): Recent Advances and Applications

The compound 1-Naphthalenamine, N-[4-(9-phenanthrenyl)phenyl]-, with CAS number 1799972-11-4, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique polycyclic aromatic structure, has shown promising potential in various applications, including drug discovery, material science, and fluorescence-based assays. This research brief aims to synthesize the latest findings and highlight the key developments related to this compound.

Recent studies have focused on the synthesis and optimization of 1-Naphthalenamine, N-[4-(9-phenanthrenyl)phenyl]-, to enhance its physicochemical properties and biological activity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, making it more accessible for large-scale applications. The study also explored the compound's interaction with specific protein targets, suggesting its potential as a scaffold for kinase inhibitors.

In the context of drug discovery, 1-Naphthalenamine, N-[4-(9-phenanthrenyl)phenyl]-, has been investigated for its ability to modulate signaling pathways involved in cancer progression. Preclinical studies have demonstrated its efficacy in inhibiting tumor growth in vitro and in vivo, particularly in models of breast and lung cancer. Researchers attribute this activity to the compound's ability to disrupt protein-protein interactions critical for oncogenic signaling.

Beyond its therapeutic potential, this compound has also found applications in material science. Its extended π-conjugated system makes it an excellent candidate for organic light-emitting diodes (OLEDs) and other optoelectronic devices. A 2024 study published in Advanced Materials highlighted its high quantum yield and stability under varying environmental conditions, positioning it as a viable alternative to traditional fluorophores.

Despite these advancements, challenges remain in the clinical translation of 1-Naphthalenamine, N-[4-(9-phenanthrenyl)phenyl]-. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural modifications and formulation strategies. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, 1-Naphthalenamine, N-[4-(9-phenanthrenyl)phenyl]-, represents a versatile and promising compound with broad applications in chemical biology and pharmaceuticals. Continued research efforts are expected to unlock its full potential, paving the way for innovative therapies and advanced materials. This brief underscores the importance of interdisciplinary collaboration to accelerate the development and commercialization of this compound.

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